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Benzyldodecyldimethylammonium
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Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyldodecyldimethylammonium chloride dihydrate (BDDA-CI-2H20) is a quaternary
ammonium compound with a broad spectrum of applications, notably as a cationic surfactant
and a potent antimicrobial agent. Its efficacy in disrupting microbial cell membranes has led to
its use in various pharmaceutical, disinfectant, and preservative formulations. A thorough
understanding of its physical properties is paramount for formulation development, quality
control, and ensuring its safe and effective application. This technical guide provides a
comprehensive overview of the core physical properties of
benzyldodecyldimethylammonium chloride dihydrate, detailed experimental protocols for
their determination, and a visualization of its mechanism of action.

Chemical and Physical Properties

The physical characteristics of benzyldodecyldimethylammonium chloride dihydrate are
crucial for its handling, formulation, and application. These properties are summarized in the
tables below.

General Properties
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Property Value Source(s)
benzyl-dodecyl-
Chemical Name dimethylazanium;chloride;dihy [1]
drate
CAS Number 147228-80-6 [2]
Molecular Formula C21H42CINO2 [11[2]
Molecular Weight 376.02 g/mol [1112]
White to off-white crystalline
Appearance [3]
powder
Property Value Source(s)
Melting Point ~60 °C [415]

Solubility in Water

2 g/L at 20 °C

[4]

Solubility in Organic Solvents

866 g/L in organic solvents at
20 °C

[4]

Density

1.03 g/cm3 at 20 °C (for the

anhydrous form)

[4]

Experimental Protocols

Accurate determination of the physical properties of benzyldodecyldimethylammonium

chloride dihydrate is essential for its characterization. The following are detailed

methodologies for key experiments.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the crystalline solid transitions to a

liquid.

Apparatus:
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Melting point apparatus with a heating block and temperature control

Glass capillary tubes (one end sealed)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of benzyldodecyldimethylammonium chloride
dihydrate is finely ground using a mortar and pestle to ensure a uniform particle size.[6]

o Capillary Tube Filling: The open end of a capillary tube is tapped into the powdered sample
until a small amount of the solid is packed into the closed end to a height of 2-3 mm.[7]

o Measurement: The filled capillary tube is placed in the heating block of the melting point
apparatus.[8]

e The temperature is increased at a steady rate (e.g., 1-2 °C per minute) as the expected
melting point is approached.[8]

e The temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the last crystal melts (completion of melting) are recorded. This range
represents the melting point of the substance.[6]

Solubility Determination (Shake-Flask Method)

Objective: To determine the saturation concentration of benzyldodecyldimethylammonium
chloride dihydrate in a specific solvent at a given temperature.

Apparatus:
» Conical flasks with stoppers
» Orbital shaker or magnetic stirrer with a temperature-controlled water bath

e Analytical balance
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« Filtration apparatus (e.g., syringe filters with a pore size of 0.45 um)
e Analytical instrument for quantification (e.g., UV-Vis spectrophotometer or HPLC)
Procedure:

Preparation of Saturated Solution: An excess amount of
benzyldodecyldimethylammonium chloride dihydrate is added to a known volume of the
solvent (e.qg., distilled water, ethanol) in a conical flask.

Equilibration: The flask is sealed and placed in a temperature-controlled orbital shaker or
water bath (e.g., at 25 °C) and agitated for a sufficient period (e.g., 24-48 hours) to ensure
equilibrium is reached.

Phase Separation: The suspension is allowed to stand at the same temperature to allow
undissolved solid to settle.

Sampling and Filtration: A sample of the supernatant is carefully withdrawn and immediately
filtered through a syringe filter to remove any undissolved patrticles.

Quantification: The concentration of the dissolved benzyldodecyldimethylammonium
chloride dihydrate in the filtrate is determined using a suitable analytical method. A
calibration curve prepared with standard solutions of known concentrations is used for
guantification.[9]

Density Determination (Liquid Displacement Method)

Objective: To determine the density of the solid benzyldodecyldimethylammonium chloride
dihydrate.

Apparatus:
o Graduated cylinder
» Analytical balance

¢ Anon-reactive liquid in which the solid is insoluble (e.g., a saturated solution of the
compound or a non-polar solvent)
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Procedure:

Mass Measurement: A known mass of benzyldodecyldimethylammonium chloride
dihydrate is accurately weighed using an analytical balance.[10]

e Initial Volume Measurement: A known volume of the non-reactive liquid is placed in a
graduated cylinder, and the initial volume is recorded.[10]

o Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is
fully submerged.

e Final Volume Measurement: The new volume of the liquid in the graduated cylinder is
recorded. The difference between the final and initial volumes represents the volume of the
displaced solid.[10]

Calculation: The density is calculated by dividing the mass of the solid by its volume.[11]

Purity Assay (Potentiometric Titration)

Objective: To determine the purity of benzyldodecyldimethylammonium chloride dihydrate.
Apparatus:

 Autotitrator with a suitable electrode (e.g., silver electrode)

e Burette

o Beaker

o Magnetic stirrer

Procedure:

o Sample Preparation: A precisely weighed amount of benzyldodecyldimethylammonium
chloride dihydrate is dissolved in an appropriate solvent (e.g., a mixture of isopropanol and
water).
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« Titration: The solution is titrated with a standardized solution of a suitable titrant, such as
silver nitrate (AgNO3). The silver ions react with the chloride ions of the sample.[12]

» Endpoint Detection: The endpoint of the titration, where all the chloride ions have reacted, is
detected by a sharp change in the potential measured by the silver electrode.[12]

o Calculation: The purity of the sample is calculated based on the volume of the titrant
consumed, its concentration, and the initial mass of the sample.

Mechanism of Action as a Biocidal Agent

Benzyldodecyldimethylammonium chloride dihydrate exerts its antimicrobial effect
primarily through the disruption of the microbial cell membrane. This mechanism is a multi-step
process that ultimately leads to cell death.
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Biocidal Mechanism of Benzyldodecyldimethylammonium Chloride

Molecular Interactions

BDDA-CI Molecule

(Cationic Head & Hydrophobic Tail)

Initial Attraction

Bacterial Cell Membrane
(Negatively Charged)

Sequence of Events

1. Adsorption to Cell Surface

Electrostatic and
hydrophobic interactions

2. Penetration of Cell Wall

Insertion of hydrophobic tail
into the lipid bilayer

3. Disruption of Cytoplasmic Membrane

Increased membrane
permeability

4. Leakage of Intracellular Components

Loss of essential molecules
and metabolic disruption

5. Cell Lysis and Death

Click to download full resolution via product page

Caption: Biocidal mechanism of Benzyldodecyldimethylammonium Chloride.
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Conclusion

This technical guide provides essential information on the physical properties of
benzyldodecyldimethylammonium chloride dihydrate, along with detailed experimental
protocols for their determination. The data and methodologies presented are intended to
support researchers, scientists, and drug development professionals in the effective and safe
utilization of this important quaternary ammonium compound. A clear understanding of these
fundamental properties is critical for optimizing formulations, ensuring product quality, and
advancing its application in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
Benzyldodecyldimethylammonium Chloride Dihydrate]. BenchChem, [2025]. [Online PDF].
Available at:
[https://www.benchchem.com/product/b2852413#benzyldodecyldimethylammonium-chloride-
dihydrate-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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